2-((1-Isopropyl-1H-pyrazol-5-yl)amino)benzoic acid

• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol
• IUPAC Name: 2-[(2-propan-2-ylpyrazol-3-yl)amino]benzoic acid
• InChI: InChI=1S/C13H15N3O2/c1-9(2)16-12(7-8-14-16)15-11-6-4-3-5-10(11)13(17)18/h3-9,15H,1-2H3,(H,17,18)
• InChI Key: UAQSKPOVCDBFPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=CC=N1)NC2=CC=CC=C2C(=O)O

Description

2-((1-Isopropyl-1H-pyrazol-5-yl)amino)benzoic acid is a useful research compound. Its molecular formula is C13H15N3O2 and its molecular weight is 245.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 2-iodobenzoic acid (54 g, 0.218 mol) in DMF (570 ml) was added K2CO3 (33.4 g, 0.242 mol), then 5-amino-1-isopropylpyrazole (27.3 g, 0.218 mol) and finally copper (II) acetate monohydrate (0.9 g, 4.5 mmol). The reaction mixture was refluxed overnight and then the DMF was evaporated. The residue was poured into ice/water and then the mixture was acidified with acetic acid and concentrated HCl to a pH of about 4. A precipitate formed which was collected by filtration, washed with water and dried in a vacuum oven at 40° C. to afford 52 g (97.2 %) of N-(1-isopropylpyrazol-5-yl)anthranilic acid.

Synthesis routes and methods II

Procedure details

To 2-iodobenzoic acid (54 g, 0.218 mol) in DMF (570 ml) was added K2 CO3 (33.4 g, 0.242 mol), then 5-amino-1-isopropylpyrazole (27.3 g, 0.218 mol) and finally copper (II) acetate monohydrate (0.9 g, 4.5 mmol). The reaction mixture was refluxed overnight and then the DMF was evaporated. The residue was poured into ice/water and then the mixture was acidified with acetic acid and concentrated HCl to a pH of about 4. A precipitate formed which was collected by filtration, washed with water and dried in a vacuum oven at 40° C. to afford 52 g (97.2%) of N-(1-isopropylpyrazol-5-yl)anthranilic acid.